3,3-difluoro-4-methylidenepyrrolidine hydrochloride

• IUPAC Name: 3,3-difluoro-4-methylidenepyrrolidine;hydrochloride
• InChI: InChI=1S/C5H7F2N.ClH/c1-4-2-8-3-5(4,6)7;/h8H,1-3H2;1H
• InChI Key: DPJRAGPEHPBTES-UHFFFAOYSA-N
• Canonical SMILES: C=C1CNCC1(F)F.Cl
• Molecular Formula: C5H8ClF2N
• Molecular Weight: 155.57 g/mol

Description

3,3-Difluoro-4-methylidenepyrrolidine hydrochloride (DFMPDH) is an organic compound with a wide range of applications in research and development. It is a colorless, crystalline solid with a melting point of 102-104 °C. DFMPDH has been used in a variety of scientific studies and has been found to be highly effective in a variety of applications.

Scientific Research Applications

3,3-difluoro-4-methylidenepyrrolidine hydrochloride has been used in a variety of scientific research applications, including in the study of protein-protein interactions, drug delivery, and enzyme inhibition. 3,3-difluoro-4-methylidenepyrrolidine hydrochloride has been found to be particularly effective in the study of protein-protein interactions, as it can be used to disrupt the interactions between proteins, allowing for further study of the proteins’ functions. Additionally, 3,3-difluoro-4-methylidenepyrrolidine hydrochloride has been used in drug delivery studies, as it can be used to deliver drugs to specific sites in the body. Finally, 3,3-difluoro-4-methylidenepyrrolidine hydrochloride has been used in enzyme inhibition studies, as it can be used to inhibit the activity of certain enzymes.

Mechanism of Action

3,3-difluoro-4-methylidenepyrrolidine hydrochloride works by disrupting the interactions between proteins, allowing for further study of the proteins’ functions. It does this by binding to the active sites of proteins and blocking their interactions with other proteins. Additionally, 3,3-difluoro-4-methylidenepyrrolidine hydrochloride can be used to inhibit the activity of certain enzymes, by binding to the active sites of the enzymes and preventing them from catalyzing reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,3-difluoro-4-methylidenepyrrolidine hydrochloride are still being studied, however, it has been found to be effective in disrupting protein-protein interactions and inhibiting enzyme activity. Additionally, 3,3-difluoro-4-methylidenepyrrolidine hydrochloride has been found to be non-toxic, and has no known adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,3-difluoro-4-methylidenepyrrolidine hydrochloride is that it is relatively easy to synthesize, and can be done in a short amount of time. Additionally, 3,3-difluoro-4-methylidenepyrrolidine hydrochloride is non-toxic, making it safe to use in laboratory experiments. The main limitation of 3,3-difluoro-4-methylidenepyrrolidine hydrochloride is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

3,3-difluoro-4-methylidenepyrrolidine hydrochloride has a wide range of potential applications in scientific research, and there are many potential future directions for its use. These potential future directions include using 3,3-difluoro-4-methylidenepyrrolidine hydrochloride in the study of enzyme inhibition, drug delivery, and protein-protein interactions. Additionally, 3,3-difluoro-4-methylidenepyrrolidine hydrochloride could be used in the development of new drugs, as it could be used to target specific sites in the body. Finally, 3,3-difluoro-4-methylidenepyrrolidine hydrochloride could be used to develop new materials, as it could be used to modify the properties of existing materials.

Synthesis Methods

3,3-difluoro-4-methylidenepyrrolidine hydrochloride can be synthesized using a variety of methods, including the reaction of difluoromethylenepyrrolidine with hydrochloric acid. The reaction is carried out at room temperature and is very efficient, resulting in a yield of up to 95%. The reaction is also environmentally friendly, as it does not require the use of toxic solvents. Additionally, the reaction is relatively fast, taking only a few hours to complete.